Reference Substances reference standards | Vulcanchem Reference substances are materials containing a precisely known concentration of a substance for use in quantitative analysis. A reference standard provides a reference that can be used to determine unknown concentrations or to calibrate analytical instruments. Reference substances are used to help ensure the identity, potency, quality and purity of products. This is accomplished by analyzing the substance against its qualified reference standard.

VCID Product Name CAS No. MF
VC20758189 Chamaechromone C30H22O10
VC20754166 Tetraisopropyl Dichloromethylene Diphosphonate 10596-22-2 C13H28Cl2O6P2
VC20758096 Acetic acid, (acetylthio)- 1190-93-8 C4H6O3S
VC20758127 2-Methyl-4-nitropyridine 13508-96-8 C6H6N2O2
VC20758170 9-Vinylphenanthrene 14134-06-6 C16H12
VC20754141 (20R)-17,20-Dihydroxypregn-4-en-3-one 1662-06-2 C21H32O3
VC20758163 5-Bromo-6-chloropyridine-3-sulfonyl chloride 216394-05-7 C5H2BrCl2NO2S
VC20758078 Ethyl 2-(3-hydroxyphenyl)acetate 22446-38-4 C10H12O3
VC20758072 2-Methoxyresorcinol 29267-67-2 C7H8O3
VC20754194 N,N-dimethylquinoxalin-2-amine 35552-76-2 C10H11N3
VC20754206 6-(N-Trifluoroacetyl)aminocaproic Acid 407-91-0 C8H12F3NO3
VC20754344 Pinocembrin chalcone 4197-97-1 C15H12O4
VC20758091 (1R)-1,2,3,4,5,6-Hexahydro-1,5-methano-8H-pyrido(1,2-a)(1,5)diazocin-8-one 486-86-2 C12H16N2O
VC20758103 2-Bromo-2'-chloroacetophenone 5000-66-8 C8H6BrClO
VC20758174 Ethyl 2-cyano-4,4-diethoxybutyrate 52133-67-2 C11H19NO4
VC20758085 2-Nitrophenyl diphenylamine 53013-38-0 C18H14N2O2
VC20758152 5,6-Dimethylpyridin-2-amine 57963-08-3 C7H10N2
VC20758194 N1-(Pyridin-2-yl)ethane-1,2-diamine 74764-17-3 C7H11N3
VC20754200 N-Acetyl-beta-D-glucosamine tetraacetate 7772-79-4 C16H23NO10
VC20758178 1,3-Dibromoacetone 816-39-7 C3H4Br2O
VC20758146 N-NITROSO-N-PROPYL UREA 816-57-9 C4H9N3O2
VC20754357 6-Chloro-7-methylquinoline 86984-27-2 C10H8ClN
VC20758158 Methyl 2-acetylamino-3-chloropropionate 87333-22-0 C₆H₁₀ClNO₃
VC20758183 (S)-Venlafaxine 93413-44-6 C17H27NO2
VC20754187 Sialyl-Lewis X 98603-84-0 C31H52N2O23